![molecular formula C13H21NO3 B6340468 tert-Butyl 3-[(furan-2-ylmethyl)amino]-2-methylpropanoate CAS No. 1221341-58-7](/img/structure/B6340468.png)
tert-Butyl 3-[(furan-2-ylmethyl)amino]-2-methylpropanoate
Overview
Description
“tert-Butyl 3-[(furan-2-ylmethyl)amino]-2-methylpropanoate” is a chemical compound with the molecular formula C13H21NO3 . It has a molecular weight of 239.31 .
Physical And Chemical Properties Analysis
The compound has a predicted density of 1.025±0.06 g/cm3 and a predicted boiling point of 313.2±27.0 °C .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
This compound can be utilized in Suzuki–Miyaura cross-coupling reactions, which are pivotal in forming carbon-carbon bonds . The process benefits from mild conditions and functional group tolerance, making it suitable for synthesizing complex organic molecules. The furan moiety in the compound could potentially interact with palladium catalysts, facilitating the coupling process.
Organic Synthesis Building Blocks
As a building block in organic synthesis, tert-butyl 3-{[(furan-2-yl)methyl]amino}-2-methylpropanoate can be used to introduce furan rings into larger molecules . Furan derivatives are significant due to their presence in natural products and pharmaceuticals, offering avenues for creating novel compounds with potential biological activities.
Antibacterial Compound Synthesis
Recent studies have shown the importance of furan derivatives in the synthesis of compounds with antibacterial properties . This compound could serve as a precursor in the synthesis of novel antibacterial agents, contributing to the fight against resistant bacterial strains.
Intermediate for Pharmaceutical Development
The compound can act as an intermediate in the development of pharmaceuticals. For instance, it could be involved in the synthesis of complex molecules like ceftolozane , an antibiotic used to treat bacterial infections .
Protodeboronation Reactions
In the context of protodeboronation reactions, this compound could be explored for its potential to undergo transformations that lead to the formal anti-Markovnikov hydromethylation of alkenes . This application is particularly valuable in the field of synthetic chemistry, where selective transformations are crucial.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s worth noting that the compound might be involved in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .
Biochemical Pathways
The compound may be involved in the Suzuki–Miyaura cross-coupling reaction, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .
Result of Action
The compound’s potential involvement in suzuki–miyaura cross-coupling reactions suggests it could play a role in the formation of carbon–carbon bonds .
properties
IUPAC Name |
tert-butyl 3-(furan-2-ylmethylamino)-2-methylpropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3/c1-10(12(15)17-13(2,3)4)8-14-9-11-6-5-7-16-11/h5-7,10,14H,8-9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWZNVTPAJOAVCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCC1=CC=CO1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-[(furan-2-ylmethyl)amino]-2-methylpropanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 2-methyl-3-[(pyridin-4-ylmethyl)amino]propanoate](/img/structure/B6340385.png)
![tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate](/img/structure/B6340386.png)
![tert-Butyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate](/img/structure/B6340409.png)
![tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate](/img/structure/B6340417.png)
![tert-Butyl 3-[(2-methoxyethyl)amino]-2-methylpropanoate](/img/structure/B6340419.png)
![tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate](/img/structure/B6340421.png)
![tert-Butyl 2-methyl-3-[(2-methylpropyl)amino]propanoate](/img/structure/B6340467.png)
![tert-Butyl 2-methyl-3-[(pentan-3-yl)amino]propanoate](/img/structure/B6340474.png)
![tert-Butyl 3-{[3-(propan-2-yloxy)propyl]amino}propanoate](/img/structure/B6340480.png)
![tert-Butyl 3-[(2-ethoxyethyl)amino]-2-methylpropanoate](/img/structure/B6340487.png)